Cas no 2227819-33-0 (rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine)

Technical Introduction: rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine is a chiral cyclopropylmethanamine derivative featuring a difluorocyclohexyl substituent. Its rigid cyclopropane core and fluorine substitution enhance metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The stereochemistry at the (1R,3R) positions contributes to selective binding in biological targets, while the difluorocyclohexyl group may improve bioavailability and membrane permeability. This compound is particularly suited for the development of CNS-active pharmaceuticals due to its balanced physicochemical properties. Its structural complexity allows for precise modulation of pharmacodynamic profiles, offering potential in the synthesis of novel therapeutics.
rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine structure
2227819-33-0 structure
Product Name:rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2227819-33-0
MF:C12H21F2N
MW:217.298650503159
CID:5875244
PubChem ID:165841574
Update Time:2025-10-23

rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine
    • rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
    • EN300-1950823
    • 2227819-33-0
    • Inchi: 1S/C12H21F2N/c1-11(2)9(7-15)10(11)8-3-5-12(13,14)6-4-8/h8-10H,3-7,15H2,1-2H3/t9-,10-/m0/s1
    • InChI Key: RCPIAPLSWCMKSS-UWVGGRQHSA-N
    • SMILES: FC1(CCC(CC1)[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

  • Exact Mass: 217.16420600g/mol
  • Monoisotopic Mass: 217.16420600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1950823-0.05g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
0.05g
$1188.0 2023-09-17
Enamine
EN300-1950823-0.1g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
0.1g
$1244.0 2023-09-17
Enamine
EN300-1950823-0.25g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
0.25g
$1300.0 2023-09-17
Enamine
EN300-1950823-0.5g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
0.5g
$1357.0 2023-09-17
Enamine
EN300-1950823-1.0g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
1g
$1414.0 2023-05-31
Enamine
EN300-1950823-2.5g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
2.5g
$2771.0 2023-09-17
Enamine
EN300-1950823-5.0g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
5g
$4102.0 2023-05-31
Enamine
EN300-1950823-10.0g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
10g
$6082.0 2023-05-31
Enamine
EN300-1950823-1g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
1g
$1414.0 2023-09-17
Enamine
EN300-1950823-5g
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
2227819-33-0
5g
$4102.0 2023-09-17

rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine Related Literature

Additional information on rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227819-33-0)

The compound rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227819-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique cyclopropyl and difluorocyclohexyl structural motifs, is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

Recent studies have focused on the synthetic routes and stereochemical control of this compound, given its complex structure. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized asymmetric synthesis method, achieving high enantiomeric purity (>99% ee) via chiral resolution techniques. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

Pharmacological screening has revealed interesting properties of this molecule. In vitro assays demonstrated its ability to modulate specific G-protein-coupled receptors (GPCRs) with nanomolar affinity, particularly those involved in neurotransmitter regulation. Molecular docking simulations suggest that the difluorocyclohexyl moiety plays a critical role in receptor binding, while the cyclopropyl group contributes to metabolic stability.

Current research efforts are exploring the compound's potential as a precursor for developing new antidepressants and anxiolytics. Preliminary animal studies (2024) showed promising blood-brain barrier penetration and favorable pharmacokinetic profiles. However, researchers caution that further optimization may be needed to address observed first-pass metabolism issues in primate models.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering its derivatives and formulation methods. One notable application involves its use in prodrug designs aimed at sustained drug release for chronic conditions. Analytical characterization using advanced techniques like cryo-EM and NMR has provided detailed structural insights that are guiding rational drug design approaches.

Future research directions include comprehensive toxicology studies and the development of more efficient synthetic pathways to enable large-scale production. The compound's unique structural features continue to make it a valuable subject for both academic and industrial research in medicinal chemistry.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD